From pink to blue and back to pink again: changing the Co(ii) ligation in a two-dimensional coordination network upon desolvation†

CrystEngComm Pub Date: 2015-12-17 DOI: 10.1039/C5CE01581B

Abstract

Heating of a pink two-dimensional Co(II) coordination network {[Co22-OH2)(bdc)2(S-nia)2(H2O)(dmf)]·2(dmf)·(H2O)}n (1) built from 1,4-benzenedicarboxylic acid (H2bdc) residues and thionicotinamide (S-nia) ligands initiates a single-crystal-to-single-crystal transition accompanied by removal of both coordinated and co-crystallized solvents. In the dry blue form, [Co(bdc)(S-nia)]n (dry_1), the Co(II) centers changed from an octahedral to a square pyramidal configuration.

Graphical abstract: From pink to blue and back to pink again: changing the Co(ii) ligation in a two-dimensional coordination network upon desolvation
From pink to blue and back to pink again: changing the Co(ii) ligation in a two-dimensional coordination network upon desolvation†
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